Cas no 1116691-30-5 (Methyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate)

• Product Name: Methyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate
• CAS No: 1116691-30-5
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 2882974
• Update Time: 2025-10-21

Methyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate
• imidazo[1,2-a]pyridine-8-carboxylic acid,2-(trifluoromethyl)-,methyl ester
• AMY29063
• Methyl 2-Trifluoromethyl-imidazo[1,2-alpha]pyridine-8-carboxylate
• Methyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate

• Inchi： 1S/C10H7F3N2O2/c1-17-9(16)6-3-2-4-15-5-7(10(11,12)13)14-8(6)15/h2-5H,1H3
• InChI Key： POOJTUQMPJMMHR-UHFFFAOYSA-N
• SMILES： FC(C1=CN2C=CC=C(C(=O)OC)C2=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• XLogP3: 2.5
• Topological Polar Surface Area: 43.6

Additional information on Methyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate

Methyl 2-(Trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate: A Comprehensive Overview

Methyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate (CAS No. 1116691-30-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of this compound.

The chemical structure of methyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate is characterized by a central imidazopyridine core with a trifluoromethyl group and a methyl ester functionality. The imidazopyridine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

The synthesis of methyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate has been extensively studied in recent years. One common approach involves the reaction of 8-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine with methyl methanesulfonate in the presence of a base such as potassium carbonate. This method yields the desired product in good yield and purity. Another synthetic route involves the coupling of 8-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine with methanol using palladium catalysts under microwave conditions. Both methods have been reported to produce high-quality compounds suitable for further biological evaluation.

In terms of biological activities, methyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific kinases involved in cancer signaling pathways. For instance, it has been shown to inhibit the activity of Aurora kinase A and B, which are key regulators of mitosis and cell division. By targeting these kinases, the compound can potentially disrupt cancer cell proliferation and induce apoptosis.

Furthermore, studies have also explored the neuroprotective properties of methyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate. In vitro experiments using neuronal cell lines have shown that this compound can protect against oxidative stress-induced cell death by modulating intracellular signaling pathways. These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The anti-inflammatory properties of methyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate have also been investigated. In animal models of inflammation, it has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. This effect is attributed to its ability to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammatory responses.

In addition to its direct biological activities, methyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate has also been used as a building block for the synthesis of more complex molecules with enhanced therapeutic properties. For example, researchers have developed analogs with modified side chains or functional groups that exhibit improved pharmacokinetic profiles and higher selectivity for specific targets.

The potential therapeutic applications of methyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate are diverse and promising. Its ability to target multiple biological pathways makes it a valuable tool in drug discovery and development. Ongoing clinical trials are evaluating its efficacy in various disease models, including cancer and neurodegenerative disorders.

In conclusion, methyl 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylate (CAS No. 1116691-30-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.